3-methyl-4-({[(3-nitrophenyl)sulfonyl]oxy}imino)-2,5-cyclohexadien-1-one

• IUPAC Name: [(Z)-(2-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3-nitrobenzenesulfonate
• InChI: InChI=1S/C13H10N2O6S/c1-9-7-11(16)5-6-13(9)14-21-22(19,20)12-4-2-3-10(8-12)15(17)18/h2-8H,1H3/b14-13-
• InChI Key: DYIRNZGFPMSVBY-YPKPFQOOSA-N
• Canonical SMILES: CC1=CC(=O)C=CC1=NOS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Isomeric SMILES: CC\1=CC(=O)C=C/C1=N/OS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N2O6S
• Molecular Weight: 322.30 g/mol

Description

3-methyl-4-({[(3-nitrophenyl)sulfonyl]oxy}imino)-2,5-cyclohexadien-1-one, commonly referred to as MNPS-C6H4-NO2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MNPS-C6H4-NO2 is not fully understood. However, it has been found to act as an inhibitor of various enzymes, including carbonic anhydrase and cholinesterase. This compound has also been found to exhibit antioxidant properties, which may contribute to its beneficial effects.
Biochemical and Physiological Effects:
MNPS-C6H4-NO2 has been found to exhibit various biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to exhibit neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MNPS-C6H4-NO2 has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
However, there are also limitations to the use of MNPS-C6H4-NO2 in lab experiments. This compound has not been extensively studied in vivo, and its long-term effects are not fully understood. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of MNPS-C6H4-NO2. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Additionally, more studies are needed to determine the long-term effects of this compound and its safety profile.
Conclusion:
In conclusion, MNPS-C6H4-NO2 is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound exhibits various biochemical and physiological effects and has been found to act as an inhibitor of various enzymes. While there are limitations to the use of this compound in lab experiments, it remains a valuable tool for researchers in various fields. Further research is needed to fully understand the potential applications of this compound and its safety profile.

Synthesis Methods

MNPS-C6H4-NO2 can be synthesized using a multi-step process involving the reaction of 3-nitrobenzenesulfonyl chloride with cyclohexanone, followed by the reaction of the resulting product with methylamine. The final product is obtained after purification using chromatography.

Scientific Research Applications

MNPS-C6H4-NO2 has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the fields of biochemistry, pharmacology, and toxicology.